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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-5-nitropyridine

Cat. No.: B13659571

Get Quote

Executive Operational Summary

This guide defines the mandatory disposal protocols for 3-Fluoro-2-methyl-5-nitropyridine.
Due to the presence of both a nitro group and a fluorine atom on the pyridine ring, this
compound requires strict segregation from non-halogenated waste streams to prevent damage
to standard incineration infrastructure and ensure regulatory compliance.

Compound Identification & Waste Classification
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Parameter

Detail

Chemical Name

3-Fluoro-2-methyl-5-nitropyridine

CAS Number

1806428-76-1 (Note: Analogous to 3-Fluoro-2-
nitropyridine, CAS 54231-35-5)

Molecular Formula

CeHsFN202

Primary Hazards

Skin/Eye Irritant (Cat 2), STOT SE 3
(Respiratory), Combustible

RCRA Waste Status

Hazardous Waste (Characteristic:

Toxicity/Ignitability)

Mandatory Stream

Halogenated Organic Waste (Do NOT mix with

general organics)

Disposal Method

High-temperature incineration with HF scrubbing

Hazard Profile & Causality (The "Why")

To ensure safety, you must understand the chemical causality behind these protocols. We do

not segregate arbitrarily; we segregate based on combustion byproducts.

A. The Fluorine Factor (HF Generation)

Unlike standard organic waste (C, H, O, N), this compound contains a C-F bond. Upon

incineration, the fluorine atom does not oxidize to a benign gas. Instead, it hydrolyzes to form

Hydrogen Fluoride (HF).

o Operational Impact: HF is highly corrosive to the refractory lining of standard incinerators. It

requires specialized facilities equipped with caustic scrubbers to neutralize the acid gas.

» Risk: Placing this in a "Non-Halogenated" drum may result in the rejection of the waste

shipment or damage to the disposal facility, leading to significant fines for your organization.

B. The Nitro Group (NOx & Energetics)
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While mono-nitro pyridines are generally stable compared to polynitro compounds (like TNT),
they are energetic functional groups.

e Operational Impact: They release Nitrogen Oxides (NOx) upon burning.

o Safety Rule: Never distill reaction mixtures containing this compound to dryness without a
rigorous thermal safety assessment (DSC/ARC), as nitro-aromatics can decompose
exothermically at high concentrations [1].

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired or Excess
Stock)

Use this protocol for solid powder in original or secondary vials.

Keep in Original Container: If the container is intact, do not empty it. The safest vessel is the
original manufacturer's bottle.

o Secondary Containment: Place the bottle inside a clear, sealable zip-lock bag to contain any
potential dust or minor leaks.

o Labeling: Apply a hazardous waste label.
o Must Read: "Hazardous Waste - Solid, Toxic, Halogenated."
o Constituents: List "3-Fluoro-2-methyl-5-nitropyridine."[1]
e Segregation: Place the bagged container into the Solid Hazardous Waste Drum.

o Critical Check: Ensure this drum is destined for incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Use this protocol for mother liquors or reaction solvents containing the compound.
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e Solvent Compatibility Check: Ensure the carrier solvent is compatible with the waste drum
(e.g., do not mix oxidizers with organic solvents).

o Select the Correct Stream:
o CORRECT:Halogenated Organic Waste (Blue tag/Red can, depending on facility).
o INCORRECT: Non-Halogenated / General Organic Waste.

 Dilution (If necessary): If the compound is in a concentrated reactive mixture, dilute with a
compatible combustible solvent (e.g., Dichloromethane or Ethyl Acetate) to <10%
concentration to mitigate any thermal risks from the nitro group.

e Log the Volume: Record the approximate volume and concentration on the waste tag.
Explicitly write "Contains Fluorinated Organics."

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.
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Start: Waste 3-Fluoro-2-methyl-5-nitropyridine

Physical State?

Solid (Powder/Crystal) Liquid (Solution/Mixture)

Does Solvent contain Halogens?

Double Bag in Clear Plastic
Small qty (<50g) [ Yes (e.g., DCM)

Label as "Toxic Solid’

o (e.g., EtOAC) - *Override*"g
CRITICAL SAFETY OVERRIDE

Even if the solvent is non-halogenated (e.g., Methanol), 1
the presence of the Fluorinated solute mandates :
the Halogenated Stream. 1

Halogenated Organic Waste Stream
(Critical for HF Scrubbing)

- WRONG PATH

High-Temp Incineration
(RCRA Approved Facility)

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated pyridine waste. Note the critical override:
the solute dictates the stream, not just the solvent.

Emergency Contingencies (Spill Response)
If a spill occurs outside of a fume hood:

o Evacuate & Ventilate: The nitro-pyridine dust is a respiratory irritant.[2][3] Clear the
immediate area.[2][4][5][6]
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o PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 or P100 particulate
respirator if dust is visible.

e Dry Spill Cleanup:
o Do not dry sweep (creates dust).
o Cover with a wet paper towel or absorbent pad to dampen.
o Scoop into a sealable bag.
o Wipe the surface with a mild detergent and water.
o Wet Spill Cleanup:
o Absorb with vermiculite or standard spill pads.
o Place in the Halogenated Waste bucket.

o Do not use bleach (Hypochlorite can react aggressively with nitrogen-containing organics).
Use simple soap/water for final cleaning [2].

Regulatory Compliance Notes

o RCRA Codes: While not explicitly P- or U-listed by specific CAS, this waste typically falls
under D001 (Ignitable, if in solvent) or generic hazardous waste requiring thermal
destruction.

o EPA Guidance: Under 40 CFR 264, incineration of fluorinated compounds requires specific
emission controls for Hydrogen Fluoride [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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